5,7-dimethyl-N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-4-oxo-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C24H26N2O5S
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 5,7-dimethyl-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-4-oxochromene-2-carboxamide
• Standard InChI: InChI=1S/C24H26N2O5S/c1-15-8-10-26(11-9-15)32(29,30)19-6-4-18(5-7-19)25-24(28)22-14-20(27)23-17(3)12-16(2)13-21(23)31-22/h4-7,12-15H,8-11H2,1-3H3,(H,25,28)
• Standard InChI Key: QYRXGGPIPPZHEY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=O)C4=C(C=C(C=C4O3)C)C

Introduction

2. Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including:

• Chromene Core Formation:

  • Condensation of salicylaldehyde derivatives with active methylene compounds.

• Amide Bond Formation:

  • Coupling of the chromene carboxylic acid with an amine derivative (e.g., sulfonylphenylamine) using carbodiimide-based coupling agents.

• Piperidine Substitution:

  • Introduction of the piperidine moiety through nucleophilic substitution or reductive amination.

These steps require precise control of reaction conditions to ensure high yield and purity.

3. Biological Activity

Chromene derivatives are known for their diverse pharmacological properties. While specific data on this compound is limited, similar structures exhibit:

Potential Activities:

• Anticancer: Chromenes often inhibit cell proliferation by targeting kinases or inducing apoptosis.

• Anti-inflammatory: Sulfonamide groups can modulate inflammatory pathways.

• Antidiabetic: Piperidine-containing molecules are known to inhibit enzymes like α-glucosidase.

Hypothetical Mechanism of Action:

The compound may act by binding to specific protein targets due to its rigid chromene core and flexible substituents, enabling interactions with enzymes or receptors.

4. Applications

This compound has potential applications in drug discovery for treating:

• Cancer: Its structural features suggest kinase inhibition potential.

• Inflammatory Diseases: The sulfonamide group may reduce cytokine production.

• Metabolic Disorders: Piperidine derivatives are explored as enzyme inhibitors in diabetes.

5. Limitations and Future Directions

Challenges:

• Limited experimental data on pharmacokinetics and toxicity.

• Synthesis complexity may hinder large-scale production.

Recommendations for Future Research:

• Conduct in vitro assays to evaluate cytotoxicity against cancer cell lines.

• Perform molecular docking studies to identify potential protein targets.

• Investigate metabolic stability and bioavailability in preclinical models.